BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to Acid Red 29
(Chromotrope 2R)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acid red 29(2-)

Cat. No.: B1230535

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Red 29, also known by its synonym Chromotrope 2R, is a synthetic azo dye belonging to
the naphthalenesulfonic acid class. While not implicated in direct therapeutic pathways, its
utility in biological and biomedical research is significant, primarily as a histological stain. This
technical guide provides a comprehensive overview of its chemical properties, applications in
research, and detailed protocols for its use.

Core Chemical and Physical Properties

Acid Red 29 is the disodium salt of 4,5-dihydroxy-3-(phenyldyldiazenyl)naphthalene-2,7-
disulfonic acid. Its primary function in a laboratory setting is as a red dye component in various
staining techniques.
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Property Value Reference

Molecular Formula C16H10N2Na20sS:2 [1]

Molecular Weight 468.37 g/mol [1]
Disodium 4,5-dihydroxy-3-

IUPAC Name (phenyldiazenyl)-2,7-

naphthalenedisulfonate

CAS Registry Number

4197-07-3

[1]

Chromotrope 2R, C.I. Acid Red

Synonyms 1
ynony 29, C.1. 16570 1]
Appearance Red powder
N Soluble in water (red-orange
Solubility [1]

solution)

Applications in Biological Research

The primary application of Acid Red 29 in a research context is as a biological stain. Its utility is

most pronounced in the following areas:

e Gomori's Trichrome Stain: Acid Red 29, as Chromotrope 2R, is a key component of the

Gomori's trichrome stain, a histological method used to differentiate between collagen and

muscle tissue. In this protocol, it serves as a plasma and muscle stain, imparting a red color

to these structures.

o Phospholipid Staining: It exhibits an affinity for phospholipids, making it useful for the

visualization of mitochondria and the endoplasmic reticulum in histological samples.

Currently, there is a lack of substantial evidence in the scientific literature to suggest that Acid

Red 29 is directly involved in any cellular signaling pathways or possesses significant biological

activity beyond its function as a dye. One study has explored its degradation via a

photoelectro-Fenton process, which is relevant for environmental remediation but does not

indicate a direct biological signaling role[2].
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Experimental Protocols

A detailed methodology for a key application of Acid Red 29 is provided below.

Gomori's Trichrome Staining Protocol (with
Chromotrope 2R)

This protocol is a representative method for differentiating collagen and muscle fibers in tissue
sections.

Reagents:
e Bouin's solution (mordant)
e Weigert's iron hematoxylin (nuclear stain)

e Gomori's Trichrome stain solution:

[e]

0.6 g Chromotrope 2R (Acid Red 29)

o

0.3 g Fast Green FCF or Light Green SF yellowish

[¢]

0.6 g Phosphotungstic acid

1.0 ml Glacial acetic acid

[¢]

100 ml Distilled water

[e]

e 0.5% Acetic acid solution

o Dehydrating alcohols (e.g., 95% and 100% ethanol)

o Clearing agent (e.g., xylene)

Mounting medium

Procedure:
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» Deparaffinization and Rehydration: Deparaffinize tissue sections in xylene and rehydrate
through a graded series of alcohols to distilled water.

e Mordanting: Place slides in Bouin's solution and incubate at 56°C for 1 hour.

e Washing: Rinse the slides in running tap water until the yellow color disappears.
e Nuclear Staining: Stain in Weigert's iron hematoxylin for 10 minutes.

e Washing: Rinse in running tap water for 10 minutes.

e Trichrome Staining: Place slides in Gomori's Trichrome stain solution for 15-20 minutes.
 Differentiation: Differentiate in 0.5% acetic acid solution for 1-2 minutes.

e Washing: Rinse with distilled water.

o Dehydration: Dehydrate the sections through graded alcohols.

e Clearing: Clear in xylene.

e Mounting: Mount with a permanent mounting medium.

Expected Results:

e Nuclei: Black

o Cytoplasm, keratin, muscle fibers: Red

¢ Collagen and mucin: Green or blue (depending on the counter-stain used)

Visualizations
Logical Workflow for Gomori's Trichrome Staining

The following diagram illustrates the sequential steps of the Gomori's trichrome staining
protocol.
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Deparaffinize and Rehydrate Tissue Section

;

Mordant in Bouin's Solution

;

Wash in Running Tap Water

;

Stain Nuclei with Weigert's Hematoxylin

;

Wash in Running Tap Water

;

Stain with Gomori's Trichrome (contains Acid Red 29)

l

Differentiate in Acetic Acid

l

Rinse in Distilled Water

l

Dehydrate in Graded Alcohols

l

Clear in Xylene

l

Mount Coverslip

Microscopic Examination

Click to download full resolution via product page

Caption: Workflow of the Gomori's Trichrome Staining Procedure.
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Conclusion

Acid Red 29 is a valuable tool for researchers, particularly in the field of histology. Its role as a
component of the Gomori's trichrome stain allows for clear differentiation of tissue components,
which is essential for pathological and morphological studies. While its direct interaction with
cellular signaling pathways has not been established, its utility as a specific and reliable stain
for key subcellular structures like mitochondria and the endoplasmic reticulum underscores its
importance in cell biology research. Future investigations could explore the potential for this
and similar molecules in the development of novel probes for live-cell imaging or as markers in
high-throughput screening assays, although such applications are not currently documented.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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